Cas no 1630481-49-0 (2,3-Difluoro-4-hydroxymandelic acid)
2,3-Difluoro-4-hydroxymandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Difluoro-4-hydroxymandelic acid
-
- Inchi: 1S/C8H6F2O4/c9-5-3(7(12)8(13)14)1-2-4(11)6(5)10/h1-2,7,11-12H,(H,13,14)
- InChI Key: GYFRDTUHJUADLU-UHFFFAOYSA-N
- SMILES: FC1C(=C(C=CC=1C(C(=O)O)O)O)F
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 223
- XLogP3: 0.7
- Topological Polar Surface Area: 77.8
2,3-Difluoro-4-hydroxymandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015024328-250mg |
2,3-Difluoro-4-hydroxymandelic acid |
1630481-49-0 | 97% | 250mg |
489.60 USD | 2021-05-31 | |
| Alichem | A015024328-500mg |
2,3-Difluoro-4-hydroxymandelic acid |
1630481-49-0 | 97% | 500mg |
790.55 USD | 2021-05-31 | |
| Alichem | A015024328-1g |
2,3-Difluoro-4-hydroxymandelic acid |
1630481-49-0 | 97% | 1g |
1,460.20 USD | 2021-05-31 |
2,3-Difluoro-4-hydroxymandelic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 2,3-Difluoro-4-hydroxymandelic acid
2,3-Difluoro-4-hydroxymandelic Acid: A Comprehensive Overview
2,3-Difluoro-4-hydroxymandelic acid (CAS No. 1630481-49-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its difluoro and hydroxy substitutions on the benzene ring, which confer it distinct physicochemical properties and biological activities.
The chemical structure of 2,3-Difluoro-4-hydroxymandelic acid consists of a benzene ring with two fluorine atoms at the 2 and 3 positions and a hydroxyl group at the 4 position. The mandelic acid moiety, which is a carboxylic acid derivative, further enhances its reactivity and solubility in polar solvents. These structural features make it an attractive candidate for the development of novel therapeutic agents.
Recent studies have explored the potential of 2,3-Difluoro-4-hydroxymandelic acid in various biological contexts. One notable area of research is its role as a potential inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in the progression of certain metabolic disorders. This finding suggests that 2,3-Difluoro-4-hydroxymandelic acid could be developed into a therapeutic agent for treating conditions such as diabetes and obesity.
In addition to its enzymatic inhibition properties, 2,3-Difluoro-4-hydroxymandelic acid has also shown promise as an antioxidant. Research conducted by a team at the University of California, Los Angeles (UCLA) revealed that this compound effectively scavenges free radicals and reduces oxidative stress in cellular models. This antioxidant activity could have significant implications for the prevention and treatment of oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases.
The pharmacokinetic properties of 2,3-Difluoro-4-hydroxymandelic acid have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high solubility in aqueous environments and low molecular weight make it amenable to oral administration, which is a desirable feature for drug development.
Clinical trials are currently underway to evaluate the safety and efficacy of 2,3-Difluoro-4-hydroxymandelic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings are encouraging and pave the way for further clinical investigations.
Beyond its therapeutic applications, 2,3-Difluoro-4-hydroxymandelic acid has also found use in analytical chemistry as a reference standard for the quantification of similar compounds in complex matrices. Its well-defined chemical structure and stability make it an ideal choice for calibration purposes in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses.
In conclusion, 2,3-Difluoro-4-hydroxymandelic acid (CAS No. 1630481-49-0) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and analytical chemistry. Its unique chemical structure confers it valuable properties such as enzymatic inhibition, antioxidant activity, and favorable pharmacokinetic profiles. Ongoing research continues to uncover new possibilities for this compound, making it an exciting area of study for scientists and researchers worldwide.
1630481-49-0 (2,3-Difluoro-4-hydroxymandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)